5-Bromo-1-methyl-1H-pyrazol-3-amine

• IUPAC Name: 5-bromo-1-methylpyrazol-3-amine
• InChI: InChI=1S/C4H6BrN3/c1-8-3(5)2-4(6)7-8/h2H,1H3,(H2,6,7)
• InChI Key: UJJBZKBDWUAWKA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)N)Br
• Molecular Formula: C4H6BrN3
• DSSTOX Substance ID: DTXSID70531912
• Molecular Weight: 176.01 g/mol
• CAS RN: 89088-55-1

Description

The compound "5-Bromo-1-methyl-1H-pyrazol-3-amine" is a brominated pyrazole derivative, which is a class of organic compounds characterized by a 5-membered ring containing two nitrogen atoms. Pyrazoles are known for their diverse applications in pharmaceuticals, agrochemicals, and as intermediates in organic synthesis. The presence of bromine and amine functional groups in the molecule suggests that it could be a versatile intermediate for further chemical transformations.

Synthesis Analysis

The synthesis of brominated pyrazoles can be achieved through various routes. One such method involves the preparation of pyrazole bromide from potassium tricyanomethanide, which is then followed by a selective Sandmeyer reaction on the corresponding diaminopyrazole. This approach allows for the versatile synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, which are valuable intermediates for further chemical modifications .

Molecular Structure Analysis

The molecular structure of brominated pyrazoles is characterized by the presence of a bromine atom, which is typically located at the 5-position of the pyrazole ring. This bromine atom is a reactive site that can undergo various chemical reactions, leading to a wide array of derivatives. The molecular structure also includes an amine group, which can participate in the formation of bonds with other molecules, enhancing the compound's utility in synthesis.

Chemical Reactions Analysis

Brominated pyrazoles can undergo chemo- and regioselective reactions, leading to unexpected derivatives. For instance, the reaction of 5-bromo enones with pyrazoles can result in N,O-aminal derivatives through a 1,4-conjugated addition, as well as the formation of the 1,3-regioisomer of the pyrazole. Similarly, the reaction with 5-bromo enaminones can yield N-alkylated pyrazoles with high regioselectivity and good yields through nucleophilic substitution of the bromine .

Physical and Chemical Properties Analysis

The physical and chemical properties of brominated pyrazoles are influenced by the substituents on the pyrazole ring. For example, brominated trihalomethylenones are explored as precursors to various pyrazole derivatives, such as 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles, which are obtained through cyclocondensation reactions. These reactions can lead to the formation of esters, formyl groups, azidomethyl, triazolyl, and aminomethyl derivatives, showcasing the compound's reactivity and potential for generating diverse chemical structures .

Scientific Research Applications

Synthesis and Characterization

5-Bromo-1-methyl-1H-pyrazol-3-amine serves as a pivotal intermediate in the synthesis of various derivatives with potential antibacterial activity. For instance, it has been utilized in the synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides, showcasing notable antibacterial effects against NDM-1-positive bacteria, as well as in the construction of pyrazole amide derivatives, which have been further analyzed for their structural characteristics and antibacterial properties (Ahmad et al., 2021).

Nonlinear Optical Studies and Spectral Analysis

The compound has been a subject in studies focusing on its nonlinear optical properties and spectral analysis. For instance, 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, synthesized using this compound, displayed considerable nonlinear optical properties, verified through various spectroscopic methods and density functional theory calculations (Tamer et al., 2016).

Synthesis of Pyrazole Derivatives and Study of Their Properties

The compound is also instrumental in the synthesis of a broad spectrum of pyrazole derivatives, exploring their structural features through computational applications and studying their nonlinear optical properties. This research includes investigations into their electronic structure and NMR data, providing insights into their chemical reactivity and stability (Kanwal et al., 2022).

Reactivity and Synthesis of Pyrazole Schiff Bases

Research has also been conducted on the reactivity of pyrazole derivatives, highlighting the synthesis of pyrazole Schiff bases and their structural elucidation. These compounds have been evaluated for their antibacterial activity, contributing to the understanding of their potential as antibacterial agents (Feng et al., 2018).

Future Directions

5-Bromo-1-methyl-1H-pyrazol-3-amine is a key intermediate for synthesizing phosphatidylinositol-3-kinase (PI 3K) inhibitors, which have potential applications in cancer treatment. It can also be used to synthesize a release-activated calcium channel (CARC) inhibitor, which has potential applications in the treatment of rheumatoid arthritis, asthma, allergic reactions, and other inflammatory conditions.